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Compound of Interest

Compound Name:
4-Chloro-3-methylisoxazol-5-

amine

Cat. No.: B063887 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and significance of 4-Chloro-3-methylisoxazol-5-amine, a key intermediate in the

development of novel pharmaceuticals and agrochemicals.

Molecular Structure and Chemical Properties
4-Chloro-3-methylisoxazol-5-amine is a heterocyclic compound featuring a chlorinated

isoxazole ring. This structure imparts unique reactivity, making it a valuable building block in

organic synthesis.[1] The presence of both an amino group and a chloro substituent allows for

diverse functionalization, enabling its incorporation into a wide array of more complex

molecules.[1]

Below is a diagram of the molecular structure of 4-Chloro-3-methylisoxazol-5-amine.

Caption: Molecular structure of 4-Chloro-3-methylisoxazol-5-amine.

Physicochemical and Identification Data
A summary of the key quantitative and identifying information for 4-Chloro-3-methylisoxazol-
5-amine is presented in the table below. While melting point, boiling point, and solubility data
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are not consistently reported in publicly available literature, the compound is generally

described as an off-white solid.[1]

Property Value Reference

Molecular Formula C₄H₅ClN₂O [2][3]

Molecular Weight 132.55 g/mol [2][3]

CAS Number 166964-09-6 [2]

Appearance Off-white solid [1]

Purity
≥ 99% (HPLC) available

commercially
[1]

Storage Conditions 0-8 °C [1]

Synthesis and Reactivity
Detailed, publicly accessible experimental protocols for the synthesis of 4-Chloro-3-
methylisoxazol-5-amine are scarce. However, the synthesis of related aminoisoxazoles often

involves the cyclization of precursors containing the requisite carbon and nitrogen framework,

followed by chlorination or amination steps. The reactivity of this compound is centered around

the amino group, which can be acylated, alkylated, or used in the formation of various

heterocyclic systems. The chloro substituent can also participate in nucleophilic substitution

reactions under specific conditions.

The general synthetic workflow for related isoxazole derivatives can be conceptualized as

follows:

Starting Materials Cyclization Reaction Isoxazole Intermediate
Functional Group
Interconversion

(e.g., Chlorination, Amination)
4-Chloro-3-methylisoxazol-5-amine

Purification
(e.g., Chromatography, Recrystallization)

Final Product

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of substituted isoxazoles.
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Applications in Research and Development
4-Chloro-3-methylisoxazol-5-amine serves as a crucial intermediate in the synthesis of a

variety of biologically active molecules.[1][4] Its applications are primarily in the following

sectors:

Pharmaceutical Development: This compound is a key building block for the synthesis of

active pharmaceutical ingredients (APIs), particularly those targeting neurological disorders.

[1]

Agrochemicals: It is utilized in the development of new herbicides and pesticides.[1] The

isoxazole ring is a common motif in many agrochemicals due to its favorable metabolic

stability and biological activity.

Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Chloro-3-methylisoxazol-5-amine is not readily

available in the public domain. However, based on the SDS for structurally related compounds,

it should be handled with care. Potential hazards may include skin and eye irritation, and it may

be harmful if inhaled. Standard laboratory safety protocols, including the use of personal

protective equipment such as gloves, safety glasses, and a lab coat, are recommended when

handling this chemical. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion
4-Chloro-3-methylisoxazol-5-amine is a valuable and versatile chemical intermediate with

significant potential in the fields of drug discovery and agrochemical development. Its unique

molecular structure allows for a wide range of chemical modifications, making it an important

tool for medicinal and synthetic chemists. While detailed experimental data and protocols are

not widely published, the available information highlights its importance as a foundational

element for the synthesis of more complex, biologically active compounds. Further research

into its synthesis and reactivity is likely to uncover new applications for this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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